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Compound of Interest

Compound Name: Tim-3-IN-2

Cat. No.: B10861607 Get Quote

Technical Support Center: Tim-3-IN-2
Welcome to the technical support center for Tim-3-IN-2. This resource is designed to assist

researchers, scientists, and drug development professionals in minimizing batch-to-batch

variability and troubleshooting common issues encountered during experiments with this novel

Tim-3 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is Tim-3-IN-2 and what is its mechanism of action?

Tim-3-IN-2 is a small molecule inhibitor of the T-cell immunoglobulin and mucin-domain

containing-3 (TIM-3) receptor.[1][2] TIM-3 is an immune checkpoint protein expressed on

various immune cells, including T cells, regulatory T cells (Tregs), dendritic cells (DCs), and

natural killer (NK) cells.[3] Its engagement with ligands such as Galectin-9 (Gal-9),

Phosphatidylserine (PtdSer), High Mobility Group Box 1 (HMGB1), and Carcinoembryonic

antigen-related cell adhesion molecule 1 (CEACAM-1) leads to the suppression of anti-tumor

immune responses.[4] Tim-3-IN-2 functions by blocking these interactions, thereby inhibiting

the immunosuppressive function of TIM-3 and enhancing T-cell anti-tumor activity.[1][2]

Q2: What are the physical and chemical properties of Tim-3-IN-2?

The key properties of Tim-3-IN-2 are summarized in the table below.
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Property Value

Molecular Formula C25H23N3O6

Molecular Weight 461.47 g/mol

Appearance White to off-white solid

Binding Affinity (Kd) 0.61 μM

CAS Number 1113126-49-0

Q3: How should I store and handle Tim-3-IN-2 to ensure its stability?

Proper storage and handling are critical for maintaining the integrity and activity of Tim-3-IN-2
across experiments. Adhering to the following guidelines will help minimize variability.

Form Storage Temperature Shelf Life

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Handling Recommendations:

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into single-use volumes upon preparation.

Solvent Quality: Use high-purity, anhydrous DMSO to prepare stock solutions. Hygroscopic

DMSO can significantly impact the solubility and stability of the compound.[2]

Light and Air Sensitivity: While specific data for Tim-3-IN-2 is not available, it is good practice

to protect small molecule inhibitors from light and air to prevent degradation. Store solutions

in amber vials and minimize exposure to the atmosphere.

Q4: What is the Tim-3 signaling pathway?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b10861607?utm_src=pdf-body
https://www.benchchem.com/product/b10861607?utm_src=pdf-body
https://www.mdpi.com/1424-8247/18/8/1089
https://www.benchchem.com/product/b10861607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Tim-3 signaling pathway is a negative regulatory pathway in the immune system. When

Tim-3 on the surface of an immune cell binds to one of its ligands, it initiates a signaling

cascade that leads to T-cell exhaustion and suppression of the immune response.
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In Vitro T-Cell Activation Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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